Cas no 61234-47-7 (9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-)

• Product Name: 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-
• CAS No: 61234-47-7
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• CID: 487524
• PubChem ID: 71397938
• Update Time: 2025-04-19

9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-
• (6-acetyloxy-8-methoxy-9-oxoxanthen-2-yl) acetate
• DTXSID60819397
• 8-Methoxy-9-oxo-9H-xanthene-2,6-diyl diacetate
• 61234-47-7

• Inchi： 1S/C18H14O7/c1-9(19)23-11-4-5-14-13(6-11)18(21)17-15(22-3)7-12(24-10(2)20)8-16(17)25-14/h4-8H,1-3H3
• InChI Key： AJBZXOPNGHJTEL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)OC(C)=O)OC)=O)OC(C)=O

Computed Properties

• Exact Mass: 342.07392
• Monoisotopic Mass: 342.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13